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Compound of Interest

Compound Name: Amino-PEG25-acid

Cat. No.: B1192117 Get Quote

Ensuring the safe and environmentally responsible disposal of laboratory reagents is a critical

component of modern research. This guide provides essential safety and logistical information

for the proper disposal of Amino-PEG25-acid, tailored for researchers, scientists, and

professionals in drug development. Adherence to these procedures is vital for maintaining a

safe laboratory environment and complying with regulatory standards.

Amino-PEG25-acid is classified as harmful if swallowed and very toxic to aquatic life with long-

lasting effects[1]. Therefore, it is imperative that this substance is not released into the

environment and is disposed of through a licensed waste disposal company[1].

Key Safety and Disposal Information
For easy reference, the key physical and chemical properties of Amino-PEG25-acid are

summarized below.

Property Value

Synonyms Amino-PEG25-acid

Formula C53H107NO27

Molecular Weight 1190.42

CAS Number Not available in the provided search results.
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Source: DC Chemicals[1][2]

Disposal Protocol
The primary directive for the disposal of Amino-PEG25-acid is to use an approved waste

disposal plant[1]. The following steps provide a detailed protocol for its handling and disposal.

Step 1: Personal Protective Equipment (PPE)

Before handling Amino-PEG25-acid, ensure you are wearing appropriate personal protective

equipment to minimize exposure.

Eye Protection: Safety goggles with side-shields are mandatory.

Hand Protection: Wear protective gloves.

Skin and Body Protection: Impervious clothing should be worn to prevent skin contact.

Respiratory Protection: In case of dust or aerosol formation, use a suitable respirator.

Step 2: Containment of Spills

In the event of a spill, immediate containment is crucial to prevent environmental

contamination.

Prevent Further Leakage: Take immediate steps to stop the source of the spill if it is safe to

do so.

Environmental Protection: Keep the product away from drains, surface water, and ground

water.

Containment Method: Absorb solutions with a finely-powdered liquid-binding material such

as diatomite or universal binders. For solid spills, take up the material mechanically, avoiding

dust formation.

Step 3: Waste Collection and Storage

Proper collection and storage of waste are essential before final disposal.
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Container: Place the absorbed material or collected solid into a suitable, labeled, and closed

container for disposal.

Storage: Keep the waste container tightly sealed in a cool, well-ventilated area, away from

direct sunlight and sources of ignition.

Step 4: Final Disposal

The final disposal of Amino-PEG25-acid waste must be handled by professionals.

Approved Waste Disposal Plant: Dispose of the contents and the container at an approved

waste disposal plant. Do not dispose of it in the sanitary sewer.

Decontamination: Decontaminate surfaces and equipment that have come into contact with

the chemical by scrubbing with alcohol.

Disposal Workflow Diagram
The following diagram illustrates the step-by-step process for the safe disposal of Amino-
PEG25-acid.
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Caption: Workflow for the safe disposal of Amino-PEG25-acid.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 5 Tech Support

https://www.benchchem.com/product/b1192117?utm_src=pdf-custom-synthesis
https://dcchemicals.com/msds/MSDS_DC34883.html
https://dcchemicals.com/product_show-Amino-PEG25-acid.html?datasheet=datasheet
https://www.benchchem.com/product/b1192117#amino-peg25-acid-proper-disposal-procedures
https://www.benchchem.com/product/b1192117#amino-peg25-acid-proper-disposal-procedures
https://www.benchchem.com/product/b1192117#amino-peg25-acid-proper-disposal-procedures
https://www.benchchem.com/product/b1192117#amino-peg25-acid-proper-disposal-procedures
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1192117?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1192117?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

